Cas no 1368466-28-7 (2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine)
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine
- 1368466-28-7
- EN300-1853218
-
- Inchi: 1S/C14H23N/c1-10-6-12(3)13(7-11(10)2)8-14(4,5)9-15/h6-7H,8-9,15H2,1-5H3
- InChI Key: FHGLRPDDDAXMTE-UHFFFAOYSA-N
- SMILES: NCC(C)(C)CC1C=C(C)C(C)=CC=1C
Computed Properties
- Exact Mass: 205.183049738g/mol
- Monoisotopic Mass: 205.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1853218-0.05g |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine |
1368466-28-7 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1853218-0.1g |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine |
1368466-28-7 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1853218-0.25g |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine |
1368466-28-7 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1853218-0.5g |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine |
1368466-28-7 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1853218-1.0g |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine |
1368466-28-7 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1853218-2.5g |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine |
1368466-28-7 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1853218-5.0g |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine |
1368466-28-7 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1853218-10.0g |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine |
1368466-28-7 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1853218-1g |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine |
1368466-28-7 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1853218-5g |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine |
1368466-28-7 | 5g |
$2443.0 | 2023-09-18 |
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine
Introduction to 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine (CAS No. 1368466-28-7)
2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1368466-28-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of substituted amines, characterized by its complex aromatic and aliphatic structural motifs. The presence of multiple methyl groups and a phenyl ring at the 3-position of the propanamine backbone contributes to its unique chemical properties and potential biological activities.
The molecular structure of 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine encompasses a tertiary amine functionality attached to a branched aliphatic chain. The aromatic ring at the 3-position is further substituted with three methyl groups, enhancing its lipophilicity and influencing its interaction with biological targets. Such structural features make it a promising candidate for further investigation in drug discovery and molecular pharmacology.
In recent years, there has been growing interest in exploring the pharmacological potential of complex substituted amines. These compounds often exhibit diverse biological activities due to their ability to interact with various enzymatic and receptor systems. The 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine structure has been studied for its potential role in modulating pathways associated with inflammation, neurodegeneration, and metabolic disorders. Preliminary in vitro studies have suggested that this compound may possess inhibitory effects on certain enzymes implicated in these conditions.
The synthesis of 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for producing sufficient quantities of the compound for subsequent biological evaluation.
One of the key challenges in studying 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine is its potential metabolic stability and bioavailability. The presence of multiple aromatic rings and methyl substituents can influence how the compound is processed by metabolic enzymes. Understanding these metabolic pathways is essential for designing derivatives with improved pharmacokinetic profiles. Advances in computational chemistry and molecular modeling have enabled researchers to predict metabolic liabilities and optimize structures for better drug-like properties.
Recent research has also highlighted the importance of stereochemistry in the biological activity of substituted amines. The specific arrangement of substituents around the amine group can significantly alter the compound's interactions with biological targets. In the case of 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine, stereochemical analysis has revealed that certain conformations may enhance binding affinity or selectivity. This has prompted investigations into chiral derivatives as potential lead compounds for drug development.
The application of 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine extends beyond basic research into therapeutic agents. Its structural motifs have inspired the design of novel materials with applications in agrochemicals and industrial chemistry. For instance, derivatives of this compound have shown promise as intermediates in synthesizing pesticides and herbicides due to their ability to disrupt enzymatic processes in pests while maintaining low toxicity to non-target organisms.
As our understanding of biochemical pathways continues to evolve, so does the potential for 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine applications. Emerging technologies such as CRISPR gene editing and targeted drug delivery systems are opening new avenues for utilizing this compound in precision medicine approaches. By combining traditional pharmacological screening with cutting-edge biotechnological tools, researchers aim to develop treatments that are more effective and personalized for individual patients.
The regulatory landscape for compounds like 2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine is another critical consideration. Ensuring compliance with safety standards and reporting requirements is essential for advancing research from academic settings into clinical trials and commercial products. Collaboration between chemists,biologists,and regulatory experts is necessary to navigate these complexities while maintaining ethical standards in scientific inquiry.
In conclusion, 1368466_28_7 plays a pivotal role in modern pharmaceutical research due to its unique structural features and potential biological activities。Further exploration into its synthesis,metabolism,and applications will undoubtedly contribute valuable insights into developing next-generation therapeutics。As scientific methodologies continue to advance,the future looks promising for harnessing compounds like this one toward improving human health outcomes。
1368466-28-7 (2,2-dimethyl-3-(2,4,5-trimethylphenyl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)